2-[[1-(2-Pyridin-2-ylethyl)pyrazol-3-yl]amino]pyridine-3-carbonitrile

• IUPAC Name: 2-[[1-(2-pyridin-2-ylethyl)pyrazol-3-yl]amino]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H14N6/c17-12-13-4-3-9-19-16(13)20-15-7-11-22(21-15)10-6-14-5-1-2-8-18-14/h1-5,7-9,11H,6,10H2,(H,19,20,21)
• InChI Key: CIYPSOYKGUKGHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCN2C=CC(=N2)NC3=C(C=CC=N3)C#N
• Molecular Formula: C16H14N6
• Molecular Weight: 290.32 g/mol

Description

2-[[1-(2-Pyridin-2-ylethyl)pyrazol-3-yl]amino]pyridine-3-carbonitrile, also known as PEPN, is a novel compound that has been extensively studied for its potential applications in scientific research. PEPN is a pyridine derivative that has shown promising results in various research studies due to its unique chemical structure and properties.

Mechanism of Action

2-[[1-(2-Pyridin-2-ylethyl)pyrazol-3-yl]amino]pyridine-3-carbonitrile's mechanism of action is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of certain enzymes and modulate the expression of specific genes, leading to its observed effects on cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells and tissues. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth. In neurons, this compound has been shown to enhance synaptic plasticity, improve cognitive function, and protect against neurodegeneration. In immune cells, this compound has been shown to modulate immune responses, reduce inflammation, and improve immune function.

Advantages and Limitations for Lab Experiments

2-[[1-(2-Pyridin-2-ylethyl)pyrazol-3-yl]amino]pyridine-3-carbonitrile has several advantages for lab experiments, including its easy synthesis, stability, and low toxicity. However, this compound's limitations include its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for 2-[[1-(2-Pyridin-2-ylethyl)pyrazol-3-yl]amino]pyridine-3-carbonitrile research. One potential direction is to study the effects of this compound on other cellular processes and pathways. Another direction is to investigate the potential therapeutic applications of this compound in various disease models. Additionally, the development of this compound derivatives with improved solubility and specificity could lead to the discovery of new therapeutic agents.

Synthesis Methods

2-[[1-(2-Pyridin-2-ylethyl)pyrazol-3-yl]amino]pyridine-3-carbonitrile can be synthesized through a simple and efficient method using pyridine-3-carbonitrile and 1-(2-pyridin-2-ylethyl) pyrazole-3-amine as starting materials. The reaction is carried out in the presence of a catalyst, and the final product is obtained through purification and isolation techniques.

Scientific Research Applications

2-[[1-(2-Pyridin-2-ylethyl)pyrazol-3-yl]amino]pyridine-3-carbonitrile has been studied for its potential applications in various scientific research areas, including cancer research, neuroscience, and immunology. In cancer research, this compound has shown promising results as a potential anticancer agent due to its ability to induce cell death in cancer cells. In neuroscience, this compound has been shown to modulate synaptic transmission and improve cognitive function. In immunology, this compound has been studied for its potential to modulate immune responses and reduce inflammation.